(2-Propoxyphenyl){2-[2-(pyrrolidin-1-yl)ethyl]piperidin-1-yl}methanone

• Molecular Formula: C21H32N2O2
• Molecular Weight: 344.5 g/mol
• IUPAC Name: (2-propoxyphenyl)-[2-(2-pyrrolidin-1-ylethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H32N2O2/c1-2-17-25-20-11-4-3-10-19(20)21(24)23-15-6-5-9-18(23)12-16-22-13-7-8-14-22/h3-4,10-11,18H,2,5-9,12-17H2,1H3
• InChI Key: NRNRJLMUKBLEGM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1C(=O)N2CCCCC2CCN3CCCC3

Description

1-(2-PROPOXYBENZOYL)-2-[2-(PYRROLIDIN-1-YL)ETHYL]PIPERIDINE is a synthetic organic compound that belongs to the class of piperidine derivatives. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-PROPOXYBENZOYL)-2-[2-(PYRROLIDIN-1-YL)ETHYL]PIPERIDINE typically involves multi-step organic reactions. The general synthetic route may include:

Formation of the Propoxybenzoyl Intermediate: This step involves the reaction of 2-propoxybenzoic acid with a suitable reagent to form the propoxybenzoyl chloride.

Formation of the Piperidine Derivative: The propoxybenzoyl chloride is then reacted with 2-[2-(pyrrolidin-1-yl)ethyl]piperidine under controlled conditions to form the final compound.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This may include the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(2-PROPOXYBENZOYL)-2-[2-(PYRROLIDIN-1-YL)ETHYL]PIPERIDINE can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets.

Medicine: Investigated for its pharmacological properties, including potential therapeutic effects.

Industry: Used in the development of new materials or as a reagent in chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-PROPOXYBENZOYL)-2-[2-(PYRROLIDIN-1-YL)ETHYL]PIPERIDINE involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may modulate the activity of these targets, leading to various biological effects. The exact pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Methoxybenzoyl)-2-[2-(pyrrolidin-1-yl)ethyl]piperidine
• 1-(2-Ethoxybenzoyl)-2-[2-(pyrrolidin-1-yl)ethyl]piperidine

Uniqueness

1-(2-PROPOXYBENZOYL)-2-[2-(PYRROLIDIN-1-YL)ETHYL]PIPERIDINE is unique due to its specific propoxybenzoyl group, which may confer distinct chemical and biological properties compared to its methoxy or ethoxy analogs. These differences can affect the compound’s reactivity, solubility, and interaction with biological targets.